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Compound of Interest

Compound Name: 2-Bromo-4,5-difluorophenol

Cat. No.: B066367 Get Quote

An In-depth Technical Guide to the Molecular Weight of 2-Bromo-4,5-difluorophenol

This guide provides a comprehensive overview of the molecular weight and key

physicochemical properties of 2-Bromo-4,5-difluorophenol, tailored for researchers,

scientists, and professionals in drug development. It includes a detailed experimental protocol

for molecular weight determination using Gas Chromatography-Mass Spectrometry (GC-MS)

and a workflow visualization to elucidate the process.

Physicochemical and Computed Properties
2-Bromo-4,5-difluorophenol is a halogenated aromatic compound utilized as a building block

in the synthesis of pharmaceuticals and agrochemicals.[1] An accurate understanding of its

molecular weight and other properties is fundamental for stoichiometric calculations in

synthesis, structural elucidation, and quality control.

The quantitative data for 2-Bromo-4,5-difluorophenol are summarized in the table below for

clear reference and comparison.
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Property Value

Molecular Weight 208.99 g/mol [1][2][3]

Molecular Formula C₆H₃BrF₂O[1][2][3]

CAS Number 166281-37-4[2][3]

Exact Mass 207.93353 Da[4]

Monoisotopic Mass 207.93353 Da[4]

Purity (Typical) ≥ 98% (GC)[1][2]

Physical State Liquid[2]

Appearance Colorless to slightly pale yellow[1][2]

Density 1.84 g/mL[1][2]

Refractive Index 1.53[1][2]

Topological Polar Surface Area 20.2 Å²[4]

Hydrogen Bond Donor Count 1[5]

Hydrogen Bond Acceptor Count 3[5]

Experimental Determination of Molecular Weight by
GC-MS
Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful analytical technique ideal for

the separation, identification, and molecular weight determination of volatile and semi-volatile

compounds like 2-Bromo-4,5-difluorophenol.[1][2] The gas chromatograph separates the

analyte from the solvent and any impurities, after which the mass spectrometer ionizes the

compound and separates the ions based on their mass-to-charge ratio, providing a precise

molecular weight.[6]

Principle
The sample is first vaporized and injected into a gas chromatograph, where it is carried by an

inert gas through a capillary column. The column's stationary phase separates compounds
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based on their boiling points and chemical properties.[1] As the separated compound elutes

from the column, it enters the mass spectrometer. In the ion source, the molecule is ionized,

typically by electron impact (EI), which knocks off an electron to form a molecular ion (M⁺·).[3]

The mass analyzer then filters these ions by their mass-to-charge (m/z) ratio. The detector

records the abundance of each ion, and the resulting mass spectrum will prominently display

the molecular ion peak, whose m/z value corresponds to the molecular weight of the

compound.[1][3]

Detailed Experimental Protocol
This protocol outlines a standard procedure for the analysis of 2-Bromo-4,5-difluorophenol
using a common GC-MS system.

2.2.1. Apparatus and Reagents

Apparatus: Gas chromatograph coupled to a mass spectrometer (GC-MS), microsyringe,

autosampler vials, analytical balance.

Reagents: 2-Bromo-4,5-difluorophenol sample, high-purity solvent (e.g., acetone or

methanol), high-purity helium carrier gas.

2.2.2. Sample Preparation

Accurately weigh approximately 10-20 mg of the 2-Bromo-4,5-difluorophenol sample.

Dissolve the sample in 1-2 mL of a suitable volatile solvent like acetone or methanol in a

clean vial to create a stock solution.[3]

Perform a serial dilution to prepare a final sample concentration of approximately 50 ppm.

Transfer the final diluted sample to an autosampler vial for injection.

2.2.3. GC-MS Instrumental Parameters The following are typical parameters for the analysis of

halogenated phenols and can be optimized as needed.

Gas Chromatograph (GC) Conditions:

Injection Port: Splitless mode, 275 °C[4]
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Carrier Gas: Helium, constant flow rate of 1.5 mL/min[4]

Oven Program: Initial temperature of 60 °C held for 5 minutes, then ramped at 8 °C/min to

300 °C and held for 10 minutes.[4]

Column: A low-polarity capillary column, such as one with a 5% diphenyl / 95% dimethyl

polysiloxane stationary phase (e.g., TraceGOLD TG-5SilMS), is suitable for phenol

analysis.[4]

Mass Spectrometer (MS) Conditions:

Ion Source: Electron Impact (EI)

Ionization Energy: 70 eV[7]

Mass Range: Scan from m/z 40 to 400.

Transfer Line Temperature: 300 °C[4]

Ion Source Temperature: 230 °C

2.2.4. Data Acquisition and Analysis

Inject 1 µL of the prepared sample into the GC-MS system.

Acquire the data, which will consist of a total ion chromatogram (TIC) showing peaks as a

function of retention time.

Obtain the mass spectrum for the primary peak corresponding to 2-Bromo-4,5-
difluorophenol.

Identify the molecular ion peak (M⁺·) in the mass spectrum. This is typically the peak with the

highest m/z value.

The m/z value of the molecular ion peak directly corresponds to the molecular weight of the

compound. The presence of bromine will also result in a characteristic M+2 isotopic peak

(due to the ⁷⁹Br and ⁸¹Br isotopes) of nearly equal intensity, which helps confirm the

presence of a single bromine atom.
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Workflow Visualization
The following diagram illustrates the logical workflow for determining the molecular weight of 2-
Bromo-4,5-difluorophenol using the described GC-MS protocol.
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GC-MS workflow for molecular weight determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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